Cas no 2172229-33-1 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2172229-33-1
• MF: C₂₄H₁₉N₅O₆
• MW: 473.437565088272
• CID: 6402606
• PubChem ID: 165513973
• Update Time: 2025-06-09

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid
• EN300-1512102
• 2172229-33-1
• 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-amido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C24H19N5O6/c30-22(31)12-29-11-14(10-25-29)26-23(32)20-9-21(35-28-20)27-24(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,26,32)(H,27,33)(H,30,31)
• InChI Key： VRESLGUIOCLCLB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC2C=NN(CC(=O)O)C=2)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.13353334g/mol
• Monoisotopic Mass: 473.13353334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 149Ų

Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid (CAS No. 2172229-33-1)

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid (CAS No. 2172229-33-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an oxazole ring, and a pyrazole moiety. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development initiatives.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This feature makes 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid particularly suitable for the synthesis of complex peptides and peptidomimetics. The oxazole ring, known for its stability and ability to form hydrogen bonds, contributes to the compound's overall rigidity and bioavailability. Additionally, the pyrazole moiety is a common scaffold in medicinal chemistry, often associated with anti-inflammatory and analgesic properties.

Recent studies have highlighted the potential of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated its efficacy in reducing oxidative stress and protecting against neuronal damage in models of neurodegenerative diseases.

The pharmacokinetic properties of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amido-1H-pyrazol-1-yl}acetic acid have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical development. Its ability to cross the blood-brain barrier (BBB) has been particularly noted, which is crucial for its potential application in central nervous system (CNS) disorders.

In addition to its therapeutic potential, 2-{4-5-({(9H-fluoren-9-y l)methoxycarbonyl}amino)-1,2 - oxazole - 3 - amido - 1 H - pyrazol - 1 - yl } acetic acid has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel compounds with tailored biological activities. For example, researchers at the University of California have used this compound as a starting point to develop inhibitors of specific protein-protein interactions involved in cancer progression.

The synthesis of 2-{4 - 5 - ({( 9 H - fluoren - 9 - yl ) methoxy carbonyl } amino ) - 1 , 2 - oxazole - 3 - amido - 1 H - pyrazol - 1 - yl } acetic acid involves several steps, including the formation of the Fmoc protecting group, the coupling reactions to form the oxazole and pyrazole rings, and the final deprotection step. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 2-{4 - 5 - ({( 9 H - fluoren - 9 - yl ) methoxy carbonyl } amino ) - 1 , 2 - oxazole - 3 - amido - 1 H - pyrazol - 1 - yl } acetic acid (CAS No. 2172229 - 33 - 1) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.